Heterogeneous nucleation of protein crystals using nanoporous gold nucleants

Journal of Materials Chemistry Pub Date: 2012-08-31 DOI: 10.1039/C2JM34527G

Abstract

We present a theory and experiments that help clarify the origin of the effectiveness of nanoporous substrates in the heterogeneous nucleation of protein crystals. The central idea tested here is that when a substrate (or “nucleant”) possesses pores of the order of the hydrodynamical radius of a protein, then the entropic penalty associated with nucleating a protein crystal on that surface may be alleviated. Model experiments using lysozyme and nanoporous gold (NPG) substrates suggest that there is indeed a reduction in the entropy associated with creating critical nuclei, but the magnitude of the reduction is small. Taken together with further examination of protein crystallization with NPG nucleants using four other proteins, our aggregate results suggest that surface chemistry and surface area effects play the dominant role in nucleation when using these nanoporous nucleants.

Graphical abstract: Heterogeneous nucleation of protein crystals using nanoporous gold nucleants
Recommended Literature
Journal of Materials Chemistry
Journal Name：Journal of Materials Chemistry
Research Products